Cas no 83189-98-4 (3-Bromo-4-(Difluoromethoxy)aniline)

• Product Name: 3-Bromo-4-(Difluoromethoxy)aniline
• CAS No: 83189-98-4
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 3164716
• PubChem ID: 13295032
• Update Time: 2025-04-24

3-Bromo-4-(Difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(Difluoromethoxy)aniline
• 83189-98-4
• TQU0284
• 3-bromo-4-difluoromethoxyaniline
• SCHEMBL8161640

• Inchi： 1S/C7H6BrF2NO/c8-5-3-4(11)1-2-6(5)12-7(9)10/h1-3,7H,11H2
• InChI Key： CBBYQZYAYQUGIX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(F)F)N

Computed Properties

• Exact Mass: 236.96008Da
• Monoisotopic Mass: 236.96008Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.3Ų

Additional information on 3-Bromo-4-(Difluoromethoxy)aniline

3-Bromo-4-(Difluoromethoxy)aniline

3-Bromo-4-(Difluoromethoxy)aniline, also known by its CAS registry number CAS No. 83189-98-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position and a difluoromethoxy group at the 4-position of an aniline backbone. Its molecular formula is C₈H₆F₂BrN, and its molecular weight is approximately 225.06 g/mol.

The synthesis of 3-Bromo-4-(Difluoromethoxy)aniline typically involves multi-step reactions, often starting from aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and difluoromethoxy groups in a single step, significantly streamlining the process.

3-Bromo-4-(Difluoromethoxy)aniline exhibits interesting electronic properties due to the electron-withdrawing effects of the bromine and difluoromethoxy groups. These properties make it a valuable building block in the construction of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Recent studies have demonstrated its potential as a dopant in organic light-emitting diodes (OLEDs), where it enhances charge transport efficiency and improves device stability.

In the pharmaceutical industry, 3-Bromo-4-(Difluoromethoxy)aniline has been investigated as a lead compound for drug development targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate specific protein interactions has been highlighted in recent research, with studies showing promising results in inhibiting key enzymes associated with disease progression.

The environmental fate and toxicity of 3-Bromo-4-(Difluoromethoxy)aniline have also been subjects of recent research. Studies indicate that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological impact.

In conclusion, 3-Bromo-4-(Difluoromethoxy)aniline, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As new synthetic methods and application areas emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.